Cas no 314248-55-0 (4-(azepan-1-yl)benzoic acid)

• Product Name: 4-(azepan-1-yl)benzoic acid
• CAS No: 314248-55-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1447481
• Update Time: 2025-04-20

4-(azepan-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(hexahydro-1H-azepin-1-yl)-
• 4-(azepan-1-yl)benzoic acid

• Inchi： 1S/C13H17NO2/c15-13(16)11-5-7-12(8-6-11)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10H2,(H,15,16)
• InChI Key： SBOQUUYPWQTHCF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1CCCCCC1)=O

Computed Properties

• Exact Mass: 219.12601

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives